Cas no 2171221-53-5 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171221-53-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6045974
• PubChem ID: 165958352
• Update Time: 2025-11-04

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171221-53-5
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1486753

• Inchi： 1S/C24H28N2O5/c1-2-8-21(23(29)25-14-7-13-22(27)28)26-24(30)31-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21H,2,7-8,13-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t21-/m1/s1
• InChI Key： KVIDVYOCRRINSI-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(NCCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2171221-53-5)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171221-53-5, represents a unique blend of structural complexity and potential biological activity. Its molecular structure incorporates several key functional groups, including an amino group, a carboxylic acid group, and a fluorene moiety, which collectively contribute to its distinctive chemical properties and reactivity.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule is particularly noteworthy, as it introduces a rigid aromatic ring system that can influence both the solubility and the interactions of the compound with biological targets. This feature makes it a promising candidate for further investigation in drug design, especially in the context of developing novel therapeutic agents that require precise targeting and high specificity.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their limitations, such as poor stability or immunogenicity. The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid fits well within this category, as it combines elements of peptide-like structures with enhanced chemical stability provided by the fluorene moiety.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. For instance, studies have indicated that derivatives of this compound could interact with specific protein targets, modulating signaling pathways that are critical for cell proliferation and survival.

The fluorene-based moiety is particularly interesting from a pharmacological perspective. Fluorene derivatives are known for their ability to enhance the binding affinity and selectivity of drug candidates. This property is especially valuable in the development of small-molecule drugs where precise interactions with biological targets are essential for efficacy and safety. The incorporation of fluorene into 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid not only improves its pharmacokinetic properties but also opens up possibilities for further structural modifications to optimize its biological activity.

From a synthetic chemistry standpoint, the preparation of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid presents a fascinating challenge due to its complex structure. The synthesis involves multiple steps, including peptide coupling reactions, protection-deprotection strategies, and functional group transformations. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving high yields and purity levels necessary for pharmaceutical applications.

The stereochemical configuration at the chiral center (indicated by the (2R) designation) is another critical aspect of this compound. Chirality plays a crucial role in determining the biological activity of many drugs, as enantiomers can exhibit significantly different pharmacological properties. The precise stereocontrol achieved during the synthesis ensures that the compound retains its intended biological activity while minimizing potential side effects associated with other stereoisomers.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a promising lead compound in pharmaceutical research. Its unique structural features, including the fluorene moiety and the chiral amino group, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.